Cas no 1226436-38-9 (N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide)

• Product Name: N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide
• CAS No: 1226436-38-9
• MF: C₂₄H₂₂N₄O₂
• MW: 398.457085132599
• CID: 6239394
• PubChem ID: 49677654
• Update Time: 2025-07-09

N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide
• N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• F5897-0256
• SR-01000926225
• AKOS024527453
• SR-01000926225-1
• N-(2-imidazol-1-ylquinolin-8-yl)-4-phenyloxane-4-carboxamide
• 1226436-38-9
• VU0528073-1
• N-[2-(1H-imidazol-1-yl)quinolin-8-yl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C24H22N4O2/c29-23(24(11-15-30-16-12-24)19-6-2-1-3-7-19)26-20-8-4-5-18-9-10-21(27-22(18)20)28-14-13-25-17-28/h1-10,13-14,17H,11-12,15-16H2,(H,26,29)
• InChI Key： DGTAGKSFCREKKQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=CC=CC3=CC=C(N4C=NC=C4)N=C23)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 398.17427596g/mol
• Monoisotopic Mass: 398.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide

Comprehensive Overview of N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide (CAS No. 1226436-38-9)

N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide (CAS No. 1226436-38-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivative family, which is known for its diverse biological activities. The presence of an imidazole ring and a phenyloxane moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide due to its potential role in modulating specific biological pathways. The compound's CAS No. 1226436-38-9 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Its structural complexity and functional groups make it a subject of interest for studies targeting enzyme inhibition, receptor binding, and other therapeutic mechanisms.

The compound's imidazole component is particularly noteworthy, as this heterocyclic ring is a common pharmacophore in many FDA-approved drugs. Its inclusion in N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide suggests potential interactions with biological systems, such as metal ion chelation or hydrogen bonding, which are critical for drug-receptor interactions. Additionally, the phenyloxane segment may contribute to the compound's lipophilicity, influencing its pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, which are essential for subsequent biological testing. The compound's CAS No. 1226436-38-9 serves as a unique identifier in chemical catalogs, facilitating its procurement for academic and industrial research.

In the context of current trends, the scientific community is increasingly interested in quinoline derivatives due to their broad-spectrum biological activities. For instance, N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide has been explored for its potential anti-inflammatory and antimicrobial properties, aligning with the global demand for novel therapeutic agents. These applications are particularly relevant in light of rising antibiotic resistance and the need for innovative treatment options.

Another area of interest is the compound's potential role in targeting specific enzymes or receptors involved in disease pathways. For example, the imidazole ring in N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide may interact with histamine receptors or metalloenzymes, making it a candidate for further investigation in allergy or cancer research. Such studies are often highlighted in scientific literature and patent filings, underscoring the compound's versatility.

From a commercial standpoint, N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 1226436-38-9 ensures accurate identification and regulatory compliance, which is crucial for laboratories handling synthetic compounds. The compound's stability and solubility profiles are also key considerations for researchers planning in vitro or in vivo experiments.

Looking ahead, the future of N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide research lies in elucidating its mechanism of action and optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full capabilities. As the scientific community continues to explore quinoline and imidazole-based compounds, CAS No. 1226436-38-9 will likely remain a focal point for innovation and discovery.

In summary, N-2-(1H-imidazol-1-yl)quinolin-8-yl-4-phenyloxane-4-carboxamide represents a compelling example of how structural diversity in organic chemistry can lead to promising biomedical applications. Its CAS No. 1226436-38-9 serves as a gateway for researchers seeking to explore its properties and potential. As the demand for novel bioactive molecules grows, this compound is poised to play a significant role in advancing scientific knowledge and therapeutic development.